Cas no 1352438-54-0 (3-(aminocarbonyl)-4-chlorobenzoic acid)

3-(aminocarbonyl)-4-chlorobenzoic acid structure
1352438-54-0 structure
Product Name:3-(aminocarbonyl)-4-chlorobenzoic acid
CAS No:1352438-54-0
MF:C8H6ClNO3
MW:199.591141223907
CID:2113182
Update Time:2023-11-19

3-(aminocarbonyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(aminocarbonyl)-4-chloroBenzoic acid
    • CID 83385470
    • Benzoic acid, 3-(aminocarbonyl)-4-chloro-
    • 3-(aminocarbonyl)-4-chlorobenzoic acid
    • Inchi: 1S/C8H6ClNO3/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3H,(H2,10,11)(H,12,13)
    • InChI Key: GJPJLFODLWNAIW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1C(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 231
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Density: 1.505±0.06 g/cm3(Predicted)
  • Boiling Point: 372.4±32.0 °C(Predicted)
  • pka: 3.69±0.10(Predicted)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd